3-methyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 3-methyl-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C21H18N2O4S/c1-13-4-3-5-16(10-13)28(25,26)23-15-7-9-19-17(12-15)21(24)22-18-11-14(2)6-8-20(18)27-19/h3-12,23H,1-2H3,(H,22,24)
• InChI Key: XFZPFQPRTLHLSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)NC3=O
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol

Description

Physical And Chemical Properties Analysis

This compound has a melting point of 130-132°C. Its boiling point is predicted to be 528.2±50.0 °C, and it has a density of 1.39 g/cm3.

Scientific Research Applications

Environmental Analysis and Extraction Techniques

One study developed a novel procedure for the simultaneous determination of benzotriazoles, benzothiazoles, and benzenesulfonamides in soil, demonstrating the importance of these compounds in environmental analysis. This research highlights the ubiquity of benzenesulfonamide derivatives as emerging contaminants and their extraction from environmental samples for quantitative analysis (Speltini et al., 2016).

Photodynamic Therapy and Cancer Treatment

Another study synthesized a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, showing high singlet oxygen quantum yield for potential use in photodynamic therapy. This application is particularly relevant for the treatment of cancer, demonstrating the role of benzenesulfonamide derivatives in developing photosensitizers (Pişkin et al., 2020).

Antimicrobial and Antifungal Activities

Research on benzenesulfonamide derivatives also extends to antimicrobial and antifungal activities. For instance, a study synthesized Schiff bases of sulfa drugs and their metal complexes, characterizing their antimicrobial activities against various pathogens. This indicates the potential of benzenesulfonamide derivatives in creating new antimicrobial agents with specific enzyme inhibition properties (Alyar et al., 2018).

Enzyme Inhibition for Therapeutic Applications

Benzenesulfonamide derivatives have been studied for their enzyme inhibition capabilities, particularly targeting carbonic anhydrases. These enzymes are significant in various physiological processes, and their inhibition can lead to therapeutic applications in conditions like glaucoma, edema, and certain cancers. A study synthesized a new series of sulfonamides incorporating aroylhydrazone, demonstrating potent inhibition against human carbonic anhydrase isozymes (Alafeefy et al., 2015).